Cas no 1003012-00-7 (1-Octyl-1H-pyrazol-3-amine)

1-Octyl-1H-pyrazol-3-amine is a pyrazole derivative featuring an octyl substituent at the 1-position and an amine group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The octyl chain enhances lipophilicity, potentially improving membrane permeability in drug design applications. Its pyrazole core offers stability and reactivity, making it suitable for further functionalization. The amine group provides a reactive site for conjugation or derivatization, broadening its utility in heterocyclic chemistry. This compound is typically handled under controlled conditions due to its sensitivity.

1-Octyl-1H-pyrazol-3-amine structure

Product Name:1-Octyl-1H-pyrazol-3-amine

CAS No:1003012-00-7

MF:C₁₁H₂₁N₃

MW:195.304542303085

MDL:MFCD12149406

CID:4675521

Update Time:2025-06-09

1-Octyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-Octyl-1H-pyrazol-3-amine
- (1-Octyl-1H-pyrazol-3-yl)amine
- 1-octyl-1H-pyrazol-3-ylamine
- ISSXHMIKFCPRAZ-UHFFFAOYSA-N
- MDL： MFCD12149406
- Inchi： 1S/C11H21N3/c1-2-3-4-5-6-7-9-14-10-8-11(12)13-14/h8,10H,2-7,9H2,1H3,(H2,12,13)
- InChI Key： ISSXHMIKFCPRAZ-UHFFFAOYSA-N
- SMILES： N1(C=CC(N)=N1)CCCCCCCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 139
Topological Polar Surface Area: 43.8

1-Octyl-1H-pyrazol-3-amine Pricemore >>

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abcr	AB422886-1 g	1-Octyl-1H-pyrazol-3-amine	1003012-00-7		1g	€339.20	2022-03-02
abcr	AB422886-5 g	1-Octyl-1H-pyrazol-3-amine	1003012-00-7		5g	€765.20	2022-03-02
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